4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide

• IUPAC Name: 4-butoxy-N-(1,2-dihydroacenaphthylen-5-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C24H24N2O2S/c1-2-3-15-28-19-12-9-18(10-13-19)23(27)26-24(29)25-21-14-11-17-8-7-16-5-4-6-20(21)22(16)17/h4-6,9-14H,2-3,7-8,15H2,1H3,(H2,25,26,27,29)
• InChI Key: UUEHTANHDCBULL-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=C3CCC4=C3C2=CC=C4
• Molecular Formula: C24H24N2O2S
• Molecular Weight: 404.5 g/mol

Description

4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is of interest due to its unique structure and potential biological activity.

Scientific Research Applications

4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. This compound has been shown to have potential as an inhibitor of certain enzymes, including carbonic anhydrase and acetylcholinesterase. Additionally, this compound has been studied for its potential anti-inflammatory and anti-cancer properties.

Mechanism of Action

The mechanism of action of 4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide is not fully understood, but it is believed to involve the inhibition of certain enzymes. This compound has been shown to be a potent inhibitor of carbonic anhydrase, which plays a role in the regulation of acid-base balance in the body. Additionally, this compound has been shown to inhibit acetylcholinesterase, which is involved in the transmission of nerve impulses.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide are still being studied. However, this compound has been shown to have potential anti-inflammatory and anti-cancer properties. Additionally, this compound has been shown to inhibit certain enzymes, which may have implications for the treatment of certain medical conditions.

Advantages and Limitations for Lab Experiments

One advantage of using 4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide in lab experiments is its potential as an inhibitor of certain enzymes. This can be useful in studying the role of these enzymes in various biological processes. However, one limitation of using this compound is that its mechanism of action is not fully understood, which may make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on 4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide. One area of interest is its potential as an anti-inflammatory and anti-cancer agent. Additionally, further research is needed to fully understand the mechanism of action of this compound. Finally, this compound may have applications in the development of new drugs for the treatment of various medical conditions.

Synthesis Methods

The synthesis of 4-butoxy-N-[(1,2-dihydro-5-acenaphthylenylamino)carbonothioyl]benzamide involves several steps, including the reaction of 5-acenaphthenol with thionyl chloride to form 5-acenaphthenone, which is then reacted with 4-butoxyaniline to form the intermediate compound. This intermediate is then reacted with carbon disulfide and sodium hydroxide to form the final product.